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Compound Name: Acetyl triethyl citrate

Cat. No.: B1665431 Get Quote

Introduction
Acetyl Triethyl Citrate (ATEC), a triester of citric acid, has emerged as a prominent plasticizer

and solvent in a multitude of industries, including pharmaceuticals, food and beverage,

cosmetics, and polymer manufacturing.[1][2] Its rising adoption is largely driven by its favorable

safety profile and its role as a viable alternative to traditional phthalate-based plasticizers.[3]

For researchers, scientists, and drug development professionals, a comprehensive

understanding of ATEC's environmental fate and ecotoxicological profile is paramount for

responsible product development and environmental risk assessment. This technical guide

provides an in-depth analysis of the biodegradability and environmental impact of ATEC,

grounded in scientific literature and standardized testing protocols.

Chemical and Physical Properties
A clear, odorless, and virtually colorless oily liquid, ATEC's chemical structure and physical

properties are fundamental to its function and environmental behavior.
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Property Value Source

Chemical Formula C₁₄H₂₂O₈ [1]

Molecular Weight 318.32 g/mol [1]

CAS Number 77-89-4 [1]

Water Solubility Slightly soluble [1]

Boiling Point 228 °C [1]

Melting Point -42 °C [1]

Biodegradability Assessment
The environmental persistence of a chemical is a critical factor in its overall environmental

impact. ATEC is widely recognized as a "readily biodegradable" substance, a classification

based on rigorous testing according to internationally accepted guidelines.[4]

Aerobic Biodegradation
Aerobic biodegradation, the breakdown of a substance by microorganisms in the presence of

oxygen, is the primary degradation pathway for ATEC in many environmental compartments.

The standard method for assessing ready aerobic biodegradability is the OECD 301 series of

tests.[5]

OECD 301B: CO₂ Evolution Test
The OECD 301B test, also known as the Modified Sturm Test, is a stringent method for

determining the ultimate biodegradability of an organic compound.[6] While specific percentage

degradation data for ATEC from a single study is not readily available in the public domain, its

consistent classification as "readily biodegradable" signifies that it meets the pass criterion of

>60% mineralization to CO₂ within a 28-day period, including a 10-day window where this level

of degradation is achieved.[7][8]

Experimental Protocol: OECD 301B - CO₂ Evolution Test
Objective: To determine the ready aerobic biodegradability of a test substance by measuring

the amount of carbon dioxide evolved.
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Principle: A pre-determined concentration of the test substance is incubated in a mineral

medium with a microbial inoculum (typically activated sludge). The mixture is aerated with CO₂-

free air, and the CO₂ produced from the biodegradation of the test substance is trapped in a

solution of barium hydroxide or sodium hydroxide. The amount of CO₂ produced is then

determined by titration of the remaining hydroxide.[4]

Step-by-Step Methodology:

Preparation of Test Medium: A mineral salt medium containing essential nutrients for

microbial growth is prepared.

Inoculum Preparation: Activated sludge from a domestic wastewater treatment plant is

collected and prepared to ensure a consistent microbial population.

Test Flask Setup: Test flasks are prepared containing the mineral medium, the test

substance (ATEC), and the inoculum. Control flasks containing only the inoculum and the

medium, and reference flasks with a readily biodegradable substance (e.g., sodium

benzoate) are also prepared.[5]

Incubation: The flasks are incubated at a constant temperature (typically 20-25°C) in the dark

for 28 days.[4]

CO₂ Trapping and Measurement: A continuous stream of CO₂-free air is passed through the

test flasks. The evolved CO₂ is bubbled through a series of gas-washing bottles containing a

known concentration of barium or sodium hydroxide.[4]

Titration: At regular intervals, the hydroxide solution is titrated to determine the amount of

CO₂ absorbed.

Calculation of Biodegradation: The percentage of biodegradation is calculated as the ratio of

the cumulative amount of CO₂ produced to the theoretical maximum amount of CO₂ (ThCO₂)

that could be produced from the complete oxidation of the test substance.[6]

Experimental workflow for the OECD 301B CO₂ Evolution Test.

Anaerobic Biodegradation
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Anaerobic biodegradation, occurring in environments devoid of oxygen such as sediments and

anaerobic digesters, is another important degradation pathway. While specific studies on the

anaerobic biodegradation of ATEC are limited, the degradation of its core components, citrate

and esters, is well-documented. Citrate can be readily degraded by a variety of anaerobic

microorganisms.[9] The initial step in the anaerobic degradation of esters is typically hydrolysis

to the corresponding alcohol and carboxylic acid.[10] Therefore, it is scientifically plausible to

expect that ATEC will undergo anaerobic biodegradation, likely at a slower rate than aerobic

degradation.

Degradation Pathway of Acetyl Triethyl Citrate
The primary mechanism for the environmental degradation of ATEC is the hydrolysis of its ester

bonds, a process that can be both abiotic and microbially mediated.[11] This process is

analogous to the metabolic pathway observed in mammals.[11] The hydrolysis of ATEC

proceeds in a stepwise manner, leading to the formation of progressively smaller and more

water-soluble compounds.

The proposed environmental degradation pathway is as follows:

Initial Hydrolysis: The acetyl group and one of the ethyl ester groups are cleaved, yielding

triethyl citrate and acetic acid, or acetyl diethyl citrate and ethanol, respectively.

Subsequent Hydrolysis: The remaining ester linkages are sequentially hydrolyzed by

esterase enzymes produced by a wide range of microorganisms.[11]

Final Mineralization: The ultimate degradation products are citric acid, acetic acid, and

ethanol. These are all simple, naturally occurring organic compounds that are readily utilized

by a wide variety of microorganisms and are ultimately mineralized to carbon dioxide and

water.[6][12]
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Proposed environmental degradation pathway of Acetyl Triethyl Citrate.

Environmental Impact Assessment
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The environmental impact of a chemical is determined by its potential to cause adverse effects

in various environmental compartments. The ecotoxicity of ATEC has been evaluated using

standardized tests on representative aquatic organisms.

Aquatic Ecotoxicity
Acute aquatic toxicity tests are conducted to determine the concentration of a substance that is

lethal or causes other adverse effects to 50% of a test population (LC50 for lethal

concentration, EC50 for effective concentration) over a short period.

Trophic Level Species Test Guideline Endpoint Result

Fish

Lepomis

macrochirus

(Bluegill)

OECD 203 96-hour LC50 38 mg/L

Aquatic

Invertebrates
Daphnia sp. OECD 202 48-hour EC50 100 mg/L

Algae

e.g.,

Pseudokirchnerie

lla subcapitata

OECD 201 72-hour EC50
Data not

available

While a specific EC50 value for algae is not readily available for ATEC, the low toxicity of its

final degradation products, citric acid and acetic acid, suggests that the overall impact on algal

populations would be minimal.[6][12] Citric acid is of low toxicity to aquatic organisms, and

while acetic acid can be moderately toxic, it is readily biodegradable.[6][13]

Experimental Protocol: OECD 202 - Daphnia sp. Acute
Immobilisation Test
Objective: To determine the acute toxicity of a substance to Daphnia sp. by assessing their

immobilization.

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of

the test substance for 48 hours. The number of immobilized daphnids is recorded at 24 and 48

hours and compared to a control group.
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Step-by-Step Methodology:

Test Organism Culture: A healthy culture of Daphnia magna is maintained under controlled

laboratory conditions.

Preparation of Test Solutions: A series of test solutions of ATEC at different concentrations

are prepared in a suitable culture medium. A control group with no test substance is also

prepared.

Exposure: Neonates (<24 hours old) are transferred to the test vessels containing the

different concentrations of ATEC.

Incubation: The test vessels are incubated for 48 hours at a constant temperature (typically

20°C) with a defined light-dark cycle.

Observation: At 24 and 48 hours, the number of immobilized daphnids in each vessel is

counted. Immobilization is defined as the inability to swim within 15 seconds after gentle

agitation.

Data Analysis: The percentage of immobilization at each concentration is calculated, and the

48-hour EC50 value is determined using statistical methods.

Experimental workflow for the OECD 202 Daphnia sp. Acute Immobilisation Test.

Conclusion
The available scientific evidence strongly supports the conclusion that Acetyl Triethyl Citrate
possesses a favorable environmental profile. Its classification as "readily biodegradable"

indicates a low potential for persistence in aerobic environments. The proposed degradation

pathway, initiated by hydrolysis, leads to the formation of simple, naturally occurring

substances that are readily mineralized. Furthermore, the acute ecotoxicity data for fish and

aquatic invertebrates suggest a low potential for adverse environmental impacts at

environmentally relevant concentrations. While data gaps exist, particularly for algal toxicity and

anaerobic biodegradation, the overall body of evidence indicates that ATEC is a more

environmentally benign alternative to many traditional plasticizers. For researchers and

developers, this understanding is crucial for the formulation of sustainable and environmentally

responsible products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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